Cas no 1170719-60-4 (Methyl 4-Aminofuran-2-carboxylate Hydrochloride)

• Product Name: Methyl 4-Aminofuran-2-carboxylate Hydrochloride
• CAS No: 1170719-60-4
• MF: C₆H₈ClNO₃
• MW: 177.585620880127
• CID: 6792536
• PubChem ID: 162720784
• Update Time: 2025-08-05

Methyl 4-Aminofuran-2-carboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• SCHEMBL25216314
• Methyl 4-Aminofuran-2-carboxylate Hydrochloride
• DB-431285
• SY366327
• G61549
• 1170719-60-4

• Inchi： 1S/C6H7NO3.ClH/c1-9-6(8)5-2-4(7)3-10-5;/h2-3H,7H2,1H3;1H
• InChI Key： SQURBBCBEXWWAF-UHFFFAOYSA-N
• SMILES： Cl.O1C=C(C=C1C(=O)OC)N

Computed Properties

• Exact Mass: 177.0192708g/mol
• Monoisotopic Mass: 177.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5Ų

Additional information on Methyl 4-Aminofuran-2-carboxylate Hydrochloride

Methyl 4-Aminofuran-2-carboxylate Hydrochloride: A Comprehensive Overview

Methyl 4-Aminofuran-2-carboxylate Hydrochloride (CAS No. 1170719-60-4) is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug development and therapeutic interventions. The detailed exploration of this molecule not only highlights its chemical characteristics but also delves into its biological significance and emerging research applications.

The molecular structure of Methyl 4-Aminofuran-2-carboxylate Hydrochloride consists of a furan ring substituted with an amino group at the 4-position and a carboxylate moiety at the 2-position, further salted with hydrochloride. This configuration imparts distinct reactivity and binding properties, making it a valuable intermediate in synthetic organic chemistry. The presence of both the amino and carboxylate functional groups allows for diverse chemical modifications, enabling the synthesis of more complex molecules tailored for specific biological targets.

In recent years, Methyl 4-Aminofuran-2-carboxylate Hydrochloride has been extensively studied for its role in the development of novel pharmaceutical agents. Its structural framework is reminiscent of several bioactive natural products, suggesting potential applications in mimicking or enhancing biological pathways. Current research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for therapeutic intervention in various diseases.

One of the most compelling aspects of Methyl 4-Aminofuran-2-carboxylate Hydrochloride is its versatility in drug design. The ability to modify its structure allows chemists to fine-tune its pharmacological properties, optimizing efficacy and minimizing side effects. For instance, studies have demonstrated its utility in generating derivatives that target specific pathological processes, such as inflammation and neurodegeneration. These findings underscore the importance of this compound as a building block in medicinal chemistry.

The synthesis of Methyl 4-Aminofuran-2-carboxylate Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and asymmetric synthesis, have been employed to enhance the efficiency of these reactions. The development of such techniques not only improves the accessibility of this compound but also paves the way for scalable production, which is crucial for industrial applications.

Beyond its synthetic significance, Methyl 4-Aminofuran-2-carboxylate Hydrochloride has shown promise in preclinical studies as a potential therapeutic agent. Research has highlighted its ability to interact with biological targets in a manner that could lead to novel treatment strategies. For example, preliminary data suggest that it may modulate pathways associated with metabolic disorders, offering a new avenue for therapeutic intervention. These findings are particularly exciting given the growing burden of such conditions worldwide.

The future direction of research on Methyl 4-Aminofuran-2-carboxylate Hydrochloride is likely to focus on elucidating its mechanism of action and exploring its potential in clinical trials. As our understanding of biological systems continues to evolve, so too will the applications of this compound. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating laboratory findings into tangible therapeutic benefits for patients.

In conclusion, Methyl 4-Aminofuran-2-carboxylate Hydrochloride (CAS No. 1170719-60-4) represents a fascinating molecule with diverse applications in pharmaceutical chemistry and biochemistry. Its unique structural features and functional properties make it a valuable tool for drug development, offering hope for new treatments across various therapeutic areas. As research progresses, this compound is poised to play an increasingly important role in advancing medical science.